Cas no 1361113-75-8 (1-(3-(5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)piperidin-1-yl)ethanone hydrochloride)

• Product Name: 1-(3-(5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)piperidin-1-yl)ethanone hydrochloride
• CAS No: 1361113-75-8
• MF: C₁₂H₂₀ClN₅O
• MW: 285.773100852966
• CID: 4696884
• Update Time: 2025-05-20

1-(3-(5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)piperidin-1-yl)ethanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[3-(5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)-piperidin-1-yl]-ethanone hydrochloride
• 1-(3-(5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)piperidin-1-yl)ethanone hydrochloride
• 1-(3-{5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl}piperidin-1-yl)ethanone hydrochloride

• Inchi： 1S/C12H19N5O.ClH/c1-9(18)16-5-2-3-10(8-16)12-15-14-11-7-13-4-6-17(11)12;/h10,13H,2-8H2,1H3;1H
• InChI Key： MGSVEDDFLKVATI-UHFFFAOYSA-N
• SMILES： Cl.O=C(C)N1CCCC(C2=NN=C3CNCCN23)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 324
• Topological Polar Surface Area: 63

Additional information on 1-(3-(5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)piperidin-1-yl)ethanone hydrochloride

Introduction to 1-(3-(5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)piperidin-1-yl)ethanone hydrochloride and Its Significance in Modern Chemical Biology

The compound with the CAS number 1361113-75-8, identified as 1-(3-(5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)piperidin-1-yl)ethanone hydrochloride, represents a fascinating intersection of medicinal chemistry and pharmacological innovation. This compound has garnered attention in the scientific community due to its unique structural framework and potential therapeutic applications. The molecular architecture of this molecule incorporates a 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine core, which is a heterocyclic scaffold known for its biological activity and versatility in drug design.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a highly specific manner. The piperidine moiety appended to the triazolopyrazine ring enhances the solubility and bioavailability of the molecule, making it an attractive candidate for further development. In recent years, there has been a surge in research focused on developing small molecules that can modulate protein-protein interactions (PPIs), and compounds like 1-(3-(5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)piperidin-1-yl)ethanone hydrochloride are being explored as potential PPI modulators.

Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The 5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine scaffold has been shown to exhibit a wide range of biological activities, including anti-inflammatory and anticancer properties. The structural features of this scaffold allow for fine-tuning of pharmacokinetic properties and target specificity. For instance, modifications at the 3-position of the triazolopyrazine ring can significantly alter the binding affinity to biological targets. This flexibility makes it an ideal platform for structure-activity relationship (SAR) studies.

The hydrochloride salt form of 1-(3-(5,6,7,8-Tetrahydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)piperidin-1-yl)ethanone hydrochloride enhances its stability and solubility in aqueous solutions. This is particularly important for pharmaceutical applications where bioavailability and formulation stability are critical factors. The compound's solubility profile also makes it suitable for various administration routes, including oral and intravenous delivery.

In the realm of medicinal chemistry，the development of novel scaffolds is essential for overcoming resistance mechanisms and improving therapeutic outcomes. The 5,6,7、8-tetrahydro-[1、2、4]-triazolo[4、3-a]-pyrazine core has been extensively studied for its potential in modulating various biological pathways. For example，compounds derived from this scaffold have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The piperidine ring further enhances the molecule's ability to interact with these targets by providing a suitable binding pocket.

One of the most exciting areas of research involving this compound is its potential as an antitumor agent. Preclinical studies have demonstrated that derivatives of 5、6、7、8-tetrahydro-[1、2、4]-triazolo[4、3-a]-pyrazine can induce apoptosis in cancer cells by disrupting critical signaling pathways. The addition of a piperidine group to the triazolopyrazine scaffold enhances these effects by improving target engagement and reducing off-target toxicity. These findings suggest that 1-(3-(5、6、7、8-Tetrahydro-[1、2、4]-triazolo[4、3-a]-pyrazin-3-yl)piperidin-1-yl)ethanone hydrochloride could be a valuable addition to oncology drug development pipelines.

Another significant application of this compound is in the field of neurology. Emerging evidence suggests that modulation of certain PPIs can have therapeutic benefits in neurological disorders such as Alzheimer's disease and Parkinson's disease. The unique structural features of 1-(3-(5、6、7、8-Tetrahydro-[1、2、4]-triazolo[4、3-a]-pyrazin-3-yl)piperidin-1-yl)ethanone hydrochloride make it a promising candidate for developing drugs that can target these PPIs effectively.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. Key steps include cyclization reactions to form the triazolopyrazine core， followed by functional group transformations to introduce the piperidine moiety. The final step involves salt formation with hydrochloric acid to enhance stability and solubility. These synthetic strategies highlight the importance of innovative methodologies in developing complex molecular entities.

In conclusion，1-(3-(5、6、7、8-Tetrahydro-[1、2、4]-triazolo[4、3-a]-pyrazin-3-yl)piperidin-1-y】ethanone hydrochloride (CAS number 1361113-75-8) is a structurally unique compound with significant potential in pharmaceutical applications。 Its ability to modulate biological targets， coupled with its favorable pharmacokinetic properties， makes it an attractive candidate for further development。 As research continues to uncover new therapeutic avenues， compounds like this are poised to play a crucial role in addressing some of today's most pressing medical challenges.